1H-benzimidazole, 2-(4-methyl-2-pyridinyl)-

• IUPAC Name: 2-(4-methylpyridin-2-yl)-1H-benzimidazole
• InChI: InChI=1S/C13H11N3/c1-9-6-7-14-12(8-9)13-15-10-4-2-3-5-11(10)16-13/h2-8H,1H3,(H,15,16)
• InChI Key: MGBRKEZZOSQHQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID10348647
• Molecular Weight: 209.25 g/mol
• CAS RN: 14044-47-4

Description

“1H-benzimidazole, 2-(4-methyl-2-pyridinyl)-” is a chemical compound. It is a derivative of benzimidazole, which is an organic compound that is a heterocyclic aromatic compound. It is also related to pyridine, another type of organic compound. It is a metabolite of Omeprazole, a proton inhibitor used as an antiulcerative agent.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, a method of synthesis of 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methylthio]-1H-benzimidazole is described in a patent. Another synthesis method involves reactions of substituted 2-(chloromethyl)-pyridine and substituted imidazole-2-thione in the presence of sodium methoxide.

Molecular Structure Analysis

The molecular structure of “1H-benzimidazole, 2-(4-methyl-2-pyridinyl)-” can be analyzed using various techniques. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Benzimidazole derivatives have been reported to inhibit the corrosion of pure iron in 1 M HCl solutions at 25 °C. Another reaction involves 2- [ [ [3-Methyl-4- (2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-1H-benzimidazole and an excess amount of an oxidant.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1H-benzimidazole, 2-(4-methyl-2-pyridinyl)-” can be analyzed using various techniques. For example, its molecular weight, density, boiling point, and refractive index can be determined.

Scientific Research Applications

Potential Anticancer Activity

Benzimidazole-based derivatives have shown significant potential in anticancer research. Studies have synthesized and analyzed the anticancer activity of various benzimidazole-based complexes, particularly against human carcinoma cells. For instance, zinc (Zn(II)) complexes bearing benzimidazole-based derivatives demonstrated high cytotoxic properties in vitro against different carcinoma cells, including SHSY5Y cells. These complexes were found to induce apoptosis, as evidenced by morphological changes and membrane permeability alterations in the cancer cells (Zhao et al., 2015). Similarly, copper (Cu(II)) and cobalt (Co(II)) complexes with benzimidazole-based ligands exhibited anti-proliferative effects in various carcinoma cell lines, suggesting their potential as anticancer agents (Zhao et al., 2017).

Chemical Synthesis and Characterization

Benzimidazole derivatives have been synthesized through various methods, contributing to the advancement of organic chemistry and medicinal chemistry. For example, an expedient route to 1H-benzimidazoles and imidazopyridines has been developed, demonstrating the versatility of benzimidazole compounds in synthetic chemistry (Eynde et al., 2010). Additionally, the synthesis and characterization of benzimidazole derivatives carrying a pyridine moiety have been reported, highlighting the importance of these compounds in developing new pharmaceuticals (Prasad et al., 2018).

Mechanism of Action

Target of Action

The primary target of 2-(4-methylpyridin-2-yl)-1H-benzimidazole is the hydrogen/potassium adenosine triphosphatase (H+/K+ ATPase) , also known as the proton pump of the gastric parietal cell . This enzyme system is crucial for the secretion of gastric acid.

Mode of Action

2-(4-methylpyridin-2-yl)-1H-benzimidazole acts by irreversibly blocking the H+/K+ ATPase enzyme system . This inhibition is achieved through the formation of a covalent bond, which results in the suppression of gastric acid secretion .

Pharmacokinetics

Similar benzimidazole derivatives are usually associated with various kinds of pharmacokinetic properties . More research is needed to determine the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this specific compound.

Result of Action

The primary result of the compound’s action is the reduction of gastric acid secretion . This can help alleviate symptoms associated with conditions like gastroesophageal reflux disease (GERD), dyspepsia, and peptic ulcer disease .

Synthesis routes and methods

Procedure details

450 g of polyphosphoric acid, 40 g (0.29 mol) of 4-methyl-pyridine-2-carboxylic acid amide and 31 g (0.29 mol) of o-phenylendiamine are added in a three-neck round-bottom flask, equipped with a condenser, a thermometer and mechanical stirring. The mixture is heated at 210° C. for 4 hours. At the end, the mixture is cooled at 70° C. and the crude is added to 1 L of water. Basify with a 50% aqueous solution of sodium hydroxide and filter the solid obtained. Crystallize from absolute ethanol. The product 2-(4-methylpyridin-2-yl)-1H-benzoimidazol is obtained with a yield of 85%. Melting point: 228-9° C.